Cas no 13991-08-7 (1,2-Bis(diphenylphosphino)benzene)

1,2-Bis(diphenylphosphino)benzene (dppBz) is a bidentate phosphine ligand widely used in coordination chemistry and homogeneous catalysis. Its rigid backbone and electron-rich phosphorus centers make it particularly effective in stabilizing transition metal complexes, enhancing catalytic activity in cross-coupling, hydrogenation, and hydroformylation reactions. The ligand’s steric and electronic properties promote high selectivity and efficiency in metal-mediated transformations. Additionally, its stability under various reaction conditions makes it suitable for applications in both academic research and industrial processes. The compound is often employed in palladium and rhodium catalysis, where its chelating ability improves catalyst longevity and performance. Its well-defined coordination behavior also facilitates mechanistic studies in organometallic chemistry.
1,2-Bis(diphenylphosphino)benzene structure
13991-08-7 structure
Product Name:1,2-Bis(diphenylphosphino)benzene
CAS No:13991-08-7
MF:C30H24P2
MW:446.459089279175
MDL:MFCD01074563
CID:87216
Update Time:2025-05-20

1,2-Bis(diphenylphosphino)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,2-Bis(diphenylphosphino)benzene
    • (2-diphenylphosphanylphenyl)-diphenylphosphane
    • 1,2-Bis(diphenylphosphanyl)benzene
    • o-bis(diphenylphosphino)benzene
    • o-Phenylenebis[diphenylphosphine]
    • dppBz
    • dppbe
    • dppben
    • dppbenz
    • 1,2-Phenylenebis(Diphenylphosphine)
    • 1,2-BIS(DIPHENYLPHOSPHINO)BENZENE 98%
    • 1,2-Bis(diphenylphosphino)benzene, 98%
    • MDL: MFCD01074563
    • Inchi: 1S/C30H24P2/c1-5-15-25(16-6-1)31(26-17-7-2-8-18-26)29-23-13-14-24-30(29)32(27-19-9-3-10-20-27)28-21-11-4-12-22-28/h1-24H
    • InChI Key: NFRYVRNCDXULEX-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 446.13500
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 439
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 7.3

Experimental Properties

  • Color/Form: crystal
  • Melting Point: 186.0 to 190.0 deg-C
  • Boiling Point: 546.9°C at 760 mmHg
  • Flash Point: 302.8°C
  • Solubility: Insuluble (1.9E-7 g/L) (25 ºC),
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 27.18000
  • LogP: 5.20300
  • Solubility: Not determined
  • Sensitiveness: Air Sensitive

1,2-Bis(diphenylphosphino)benzene Security Information

  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S24/25
  • Storage Condition:Inert atmosphere,Room Temperature
  • Risk Phrases:R36/37/38
  • Safety Term:S24/25

1,2-Bis(diphenylphosphino)benzene Customs Data

  • HS CODE:2902909090
  • Customs Data:

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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1,2-Bis(diphenylphosphino)benzene Production Method

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Suzhou Senfeida Chemical Co., Ltd
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(CAS:13991-08-7)1,2-BIS(DIPHENYLPHOS
Order Number:1648906;sfd14974
Stock Status:in Stock
Quantity:Company Customization/200kg
Purity:98%/99.9%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:13991-08-7)1,2-双(二苯基膦基)苯
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:31
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Suzhou Senfeida Chemical Co., Ltd
(CAS:13991-08-7)1,2-BIS(DIPHENYLPHOS
1648906;sfd14974
Purity:98%/99.9%
Quantity:Company Customization/200kg
Price ($):Inquiry/Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:13991-08-7)1,2-双(二苯基膦基)苯
LE1648906
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email